Cas no 304876-39-9 (5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one)

• Product Name: 5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one
• CAS No: 304876-39-9
• MF: C₁₁H₁₀BrNO
• MW: 252.11
• MDL: MFCD27949070
• CID: 5110988
• PubChem ID: 69464452
• Update Time: 2025-06-09

5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclobutane-1,3'-[3H]indol]-2'(1'H)-one, 5'-bromo-
• 5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one

• MDL： MFCD27949070
• Inchi： 1S/C11H10BrNO/c12-7-2-3-9-8(6-7)11(4-1-5-11)10(14)13-9/h2-3,6H,1,4-5H2,(H,13,14)
• InChI Key： OGJCYNMPDRGBDF-UHFFFAOYSA-N
• SMILES： C12(C3=C(NC1=O)C=CC(Br)=C3)CCC2

Additional information on 5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one

Recent Advances in the Study of 5'-Bromo-1',2'-Dihydrospirocyclobutane-1,3'-indole-2'-one (CAS: 304876-39-9)

The compound 5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one (CAS: 304876-39-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic indole derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key breakthroughs in the synthesis of 5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one involves the use of palladium-catalyzed cross-coupling reactions, which have improved both the yield and purity of the compound. Researchers have also explored its role as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological disorders and cancer. The bromo-substitution at the 5' position has been identified as a critical modification that enhances the compound's binding affinity to specific biological targets.

In terms of biological activity, recent in vitro studies have demonstrated that 5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one exhibits potent inhibitory effects on certain kinases involved in inflammatory pathways. This finding suggests its potential as an anti-inflammatory agent. Additionally, preliminary data from cell-based assays indicate that the compound may also have antiproliferative effects on cancer cell lines, although further mechanistic studies are required to confirm these observations.

The structural versatility of 5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one has also been exploited in the design of novel drug candidates. For instance, researchers have successfully incorporated this scaffold into larger molecules aimed at modulating protein-protein interactions. These efforts have yielded promising results in early-stage drug discovery projects, particularly in the areas of oncology and neurodegenerative diseases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one and its derivatives. Recent studies have highlighted issues related to solubility and metabolic stability, which are critical for its development as a viable therapeutic agent. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, 5'-bromo-1',2'-dihydrospirocyclobutane-1,3'-indole-2'-one (CAS: 304876-39-9) represents a valuable chemical entity with diverse applications in drug discovery. Its unique spirocyclic structure and functional group modifications offer ample opportunities for further exploration. Future research should prioritize the elucidation of its mechanism of action, optimization of its drug-like properties, and evaluation of its efficacy in preclinical models.